Cas no 1280990-00-2 (N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide
• CAS No: 1280990-00-2
• MF: C₁₅H₂₀N₂OS
• MW: 276.397102355957
• CID: 6014176
• PubChem ID: 47449280
• Update Time: 2025-05-19

N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide
• 1280990-00-2
• AKOS034667173
• EN300-26683680
• N-(2-cyano-3-methylbutan-2-yl)-2-(3-methylphenyl)sulfanylacetamide
• Z898556930
• N-(1-cyano-1,2-dimethylpropyl)-2-[(3-methylphenyl)sulfanyl]acetamide

• Inchi： 1S/C15H20N2OS/c1-11(2)15(4,10-16)17-14(18)9-19-13-7-5-6-12(3)8-13/h5-8,11H,9H2,1-4H3,(H,17,18)
• InChI Key： PVSDUXHXUXMBAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 276.12963444g/mol
• Monoisotopic Mass: 276.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide: A Comprehensive Overview

N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide (CAS No. 1280990-00-2) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide.

Chemical Structure and Properties: The molecular formula of N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide is C₁₅H₁₉NSO, with a molecular weight of 265.38 g/mol. The compound features a cyano group, a sulfanyl (thioether) linkage, and a substituted phenyl ring, which contribute to its unique chemical properties. These structural elements provide the molecule with high stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods: The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide has been explored through several routes. One common method involves the reaction of 2-chloro-N-(1-cyano-1,2-dimethylpropyl)acetamide with 3-methylthiophenol in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the chlorine atom, forming the desired product with high yield and purity. Another approach involves the coupling of 3-methylthiophenol with N-(1-cyano-1,2-dimethylpropyl)acetyl chloride using a coupling agent like triethylamine.

Biological Activities: Recent studies have highlighted the potential biological activities of N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases.

Additionally, N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide has been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

Clinical Applications: The potential clinical applications of N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide are an active area of research. Preclinical studies have shown promising results in animal models of inflammatory diseases such as arthritis and colitis. For instance, oral administration of this compound significantly reduced inflammation and improved disease symptoms in these models. These findings suggest that it may be a viable candidate for further clinical trials.

In the field of neurodegenerative diseases, preliminary studies have indicated that N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide may have neuroprotective effects. It has been shown to reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease. These results are encouraging and warrant further investigation to explore its potential as a therapeutic agent for neurodegenerative disorders.

Current Research Trends: Ongoing research is focused on optimizing the pharmacokinetic properties of N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide. Scientists are exploring ways to enhance its bioavailability and reduce potential side effects through structural modifications or formulation strategies. Additionally, there is growing interest in understanding the mechanism of action of this compound at the molecular level to identify new targets for drug development.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(3-methylphenyl)sulfanylacetamide (CAS No. 1280990-00-2) is a promising compound with diverse applications in chemistry and pharmacology. Its unique chemical structure confers it with valuable properties such as anti-inflammatory and antioxidant activities. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers alike.